2-[2-(3-Bromophenyl)ethynyl]-6-methyl-pyridine

• Molecular Formula: C14H10BrN
• Molecular Weight: 272.14 g/mol
• IUPAC Name: 2-[2-(3-bromophenyl)ethynyl]-6-methylpyridine
• InChI: InChI=1S/C14H10BrN/c1-11-4-2-7-14(16-11)9-8-12-5-3-6-13(15)10-12/h2-7,10H,1H3
• InChI Key: HHOFXGSYOXBLCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)C#CC2=CC(=CC=C2)Br

Description

2-[2-(3-Bromophenyl)ethynyl]-6-methyl-pyridine is a useful research compound. Its molecular formula is C14H10BrN and its molecular weight is 272.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.2 g (2.8 mMol) of 2-[1,2-dibromo-2-(3-bromophenyl)-ethyl]-6-methyl-pyridine are dissolved in 10 ml of ethanol. 0.9 g (16.1 mMol) of potassium hydroxide (powder) are added, and the resulting suspension is heated under reflux for 4 hours. The suspension is then cooled to room temperature, poured into 100 ml of brine and extracted thrice with 30 ml each of t-butyl methyl ether. The combined organic phases are washed with 30 ml of brine, dried over Sodium sulfate, filtrated and evaporated in vacua. 0.720 g of the title compound are obtained as a colorless oil crystallizing on standing; melting point 60-61°.